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Compound Name: (5-1sopropylpyridin-3-yl)methanol

Cat. No.: B13659142

Get Quote

Executive Summary

(5-Isopropylpyridin-3-yl)methanol (CAS: 1383568-53-3) is a critical heterocyclic building

block employed in the synthesis of pharmaceutical agents targeting nicotinic acetylcholine
receptors and various kinases. Structurally, it functions as a lipophilic isostere of nicotinyl
alcohol, where the 5-isopropyl group enhances membrane permeability and metabolic stability
compared to its unbranched analogs.

This guide provides an objective technical comparison of the two primary synthetic routes—
Ester Reduction vs. Suzuki Coupling—and establishes a standardized characterization profile
to ensure batch-to-batch consistency in drug development workflows.[1]

Structural Specifications & Physicochemical
Profile[1][2][3][4][5]

Before initiating synthesis, verify the target parameters.[1] The lipophilicity introduced by the
isopropyl group significantly alters the solubility profile compared to standard pyridine
methanols.
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Parameter Specification Technical Insight

Primary identifier for regulatory
filing.[1]

CAS Number 1383568-53-3

5-(propan-2-yl)pyridin-3-
IUPAC Name (5-(prop ybpy

yl)methanol
Molecular Formula C9H13NO
Molecular Weight 151.21 g/mol
Useful for cheminformatics
SMILES CC(C)C1=CN=CC(C0O)=C1 _ .
integration.
significantly more lipophilic
LogP (Calc) ~1.6 than 3-pyridinemethanol (LogP
~0.5).[1]
slightly more basic than
pKa (Calc) ~4.8 (Pyridine N) unsubstituted pyridine due to
alkyl donation.[1]
Key for binding affinity in active
H-Bond Donors/Acc 1/2

sites.

Comparative Synthesis Guide

We evaluated two distinct synthetic pathways. Method A is the industry standard for scalability
and cost-efficiency, while Method B is reserved for late-stage diversification in diversity-oriented
synthesis (DOS).

Method A: Reductive Synthesis (Recommended)

Mechanism: Chemoselective reduction of Methyl 5-isopropylnicotinate using Sodium
Borohydride (NaBH4).[1] Best For: Gram-to-kilogram scale production; cost-sensitive projects.

[1]
e Precursor: Methyl 5-isopropylnicotinate (CAS: 73591-71-6).[1]

e Reagent: NaBH4 / MeOH / THF (or CaCl2 additive).
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» Key Advantage: Avoids transition metal contaminants (Pd, Ni) critical for GMP compliance.[1]

Method B: Suzuki-Miyaura Cross-Coupling

Mechanism: Palladium-catalyzed coupling of (5-bromopyridin-3-yl)methanol with
Isopropylboronic acid.[1] Best For: Medicinal chemistry libraries where the pyridine core is
varied late-stage.[1]

e Precursor: (5-bromopyridin-3-yl)methanol.[1]
» Reagent: Isopropylboronic acid, Pd(dppf)CI2, K2CO3.

o Key Advantage: Modular; allows rapid analog generation (e.g., swapping isopropy! for
cyclopropyl).[1]

. . Method B: Suzuki
Metric Method A: Ester Reduction

Coupling
Overall Yield High (85-92%) Moderate (60-75%)
High (
Raw Material Cost Low ($)
$ - Pd catalyst)
Atom Economy High Low (Boronic acid waste)
o ) ] S Complex (Column
Purification Simple (Extraction/Distillation)
Chromatography req.)
High (Ethanol/Water Low (Halogenated solvents

Green Score _
compatible) often used)

Detailed Experimental Protocols
Protocol A: Scalable Reduction (Method A)

Validation: This protocol minimizes the risk of over-reduction to the alkane.
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e Setup: Charge a 3-neck round-bottom flask with Methyl 5-isopropylnicotinate (1.0 eq) and
dry THF (10 vol). Cool to 0°C under N2.[1]

» Activation: Add NaBH4 (2.0 eq) portion-wise. Caution: Hydrogen gas evolution.[1]

e Reaction: Add Methanol (5 vol) dropwise over 1 hour, maintaining temperature <10°C.
(Methanol activates the borohydride).

e Reflux: Warm to room temperature, then reflux for 2—4 hours. Monitor by TLC
(EtOAc/Hexane 1:1) or HPLC.[1][2]

e Quench: Cool to 0°C. Quench with Saturated NH4CI solution.

o Workup: Extract with EtOAc (3x). Wash combined organics with Brine. Dry over Na2S04
and concentrate.

« Purification: If necessary, purify via short-path distillation or silica plug (DCM:MeOH 95:5).[1]

Protocol B: Analytical Characterization Workflow

Validation: Use this workflow to confirm regio-isomer purity.

Crude Product TLC Screening Single Spot? 1H NMR Analysis Structure Confirmed? _ (SRS Purity >98%7? Batch Rel
fUGE FIOGUC (EtOAC/Hex 1:1) (Check Isopropyl Septet) gl (>98% Target) aich Release

Click to download full resolution via product page

Caption: Logical workflow for structural validation ensuring regio-isomeric fidelity.

Characterization Standards (Data)

Due to the specific nature of this intermediate, experimental spectra should be validated
against these calculated consensus values derived from the methyl-analog SAR (Structure-
Activity Relationship).

1H NMR Data (400 MHz, CDCI3)

Note: The diagnostic "Septet" at ~2.95 ppm confirms the isopropyl group integrity.
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. s . . Structural
Shift (6 ppm) Multiplicity Integration Assignment e
nsig

Most deshielded,;
8.45 Singlet (d) 1H Ar-H (C2) between N and
CH20H.

Deshielded;
8.35 Singlet (d) 1H Ar-H (C6) between N and

Isopropyl.[1]

Shielded relative
) to others;
7.55 Singlet (t) 1H Ar-H (C4)
between

substituents.[1]

Diagnostic
472 Singlet 2H CH2-OH benzylic-type
protons.[1]

Key ID peak;

confirms
2.95 Septet (J=6.9Hz) 1H CH-(CH3)2 )

isopropyl

attachment.[1]

Methyls of the
Doublet

1.28 6H CH-(CH3)2 isopropyl group.
(J=6.9H2) ( ) [1]p pyl group

Exchangeable;
2.50 Broad s 1H -OH shift varies with

concentration.[1]

Mass Spectrometry (ESI-MS)[6]

» Expected m/z: 152.1 [M+H]+

e Fragmentation: Common loss of H20 [M-18] observed at m/z 134.[1]

Synthesis Workflow Diagram
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The following diagram illustrates the divergent synthetic strategies, highlighting the efficiency of
the reductive route.

5-Isopropylnicotinic Acid

(Precursor)
Esterification (5-Bromopyridin-3-yl)methanol
(MeOH/H2S04) (Alt Precursor)

Method A
(High Yield)

Method B
(High Cost)

Reduction Suzuki Coupling
(NaBH4/MeOH) (iPr-B(OH)2, Pd Cat)

(5-1sopropylpyridin-3-yl)methanol
(Target)

Click to download full resolution via product page

Caption: Comparative synthetic pathways. Method A (Green path) offers superior atom
economy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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